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Compound of Interest

Compound Name:
1-Ethyl-3-methylimidazolium

chloride-d11

Cat. No.: B065986 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical properties of the

deuterated ionic liquid, 1-Ethyl-3-methylimidazolium chloride-d11 ([EMIM]Cl-d11). Due to

the limited availability of experimental data for the deuterated form, this guide also includes

data for the non-deuterated analogue, 1-Ethyl-3-methylimidazolium chloride ([EMIM]Cl), for

comparative purposes. The physical properties of the deuterated compound are expected to be

very similar to its non-deuterated counterpart.

Core Physical Properties
1-Ethyl-3-methylimidazolium chloride-d11 is the deuterated isotopologue of 1-Ethyl-3-

methylimidazolium chloride, a well-studied ionic liquid.[1] Ionic liquids are salts that are liquid

below 100°C, and they exhibit unique properties such as low vapor pressure, high thermal

stability, and high ionic conductivity.[2]

Quantitative Data Summary
The following tables summarize the known physical properties of 1-Ethyl-3-
methylimidazolium chloride-d11 and its non-deuterated form.

Table 1: Physical Properties of 1-Ethyl-3-methylimidazolium chloride-d11
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Property Value

Molecular Formula C₆D₁₁ClN₂

Molecular Weight 157.69 g/mol [3]

CAS Number 160203-52-1[3]

Table 2: Physical Properties of 1-Ethyl-3-methylimidazolium chloride

Property Value

Molecular Formula C₆H₁₁ClN₂[4]

Molecular Weight 146.62 g/mol [4]

CAS Number 65039-09-0[5]

Appearance White or pale yellow solid/crystals[6][7]

Melting Point 77-79 °C[5][8]

Density 1.341 - 1.435 g/cm³ at 26 °C[9][10][11]

Solubility

Soluble in water, dichloromethane, ethanol, and

acetonitrile. Insoluble in ethyl acetate, ether, and

alkanes.[2][6]

Experimental Protocols
Detailed experimental protocols for the determination of the physical properties of 1-Ethyl-3-
methylimidazolium chloride-d11 are not readily available in the literature. However, standard

methodologies for characterizing ionic liquids can be applied.

Synthesis of Imidazolium-Based Ionic Liquids
A general synthesis route for 1-alkyl-3-methylimidazolium halides involves the quaternization of

1-methylimidazole with an alkyl halide. For [EMIM]Cl, this involves the reaction of 1-

methylimidazole with chloroethane. The deuterated analogue would be synthesized using
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deuterated starting materials. The reaction is typically carried out in a solvent or neat and may

be heated to increase the reaction rate.[12]

Melting Point Determination
The melting point of an ionic liquid can be determined using several methods:

Capillary Method: A small, powdered sample is packed into a capillary tube and heated in a

melting point apparatus. The temperature range over which the sample melts is recorded.

[13]

Differential Scanning Calorimetry (DSC): DSC is a thermoanalytical technique that measures

the difference in the amount of heat required to increase the temperature of a sample and a

reference. The melting point is determined from the peak of the endothermic transition.

Density Measurement
The density of ionic liquids is commonly measured using an oscillating U-tube densimeter. The

instrument measures the oscillation period of a U-shaped tube filled with the sample, which is

then correlated to the density. Temperature control is crucial for accurate measurements.[14]

Solubility Assessment
The solubility of an ionic liquid in various solvents can be determined by the following methods:

Visual Method: A known amount of the ionic liquid is added to a known volume of the solvent

at a constant temperature. The mixture is agitated, and the solubility is determined by visual

inspection of whether the ionic liquid has fully dissolved.

Spectroscopic Methods (e.g., NMR, HPLC): For partially miscible systems, a saturated

solution is prepared, and the concentration of the dissolved ionic liquid in the solvent is

quantified using techniques like ¹H NMR or HPLC.[15]

Logical Workflow
The following diagram illustrates a typical workflow for the synthesis and characterization of 1-
Ethyl-3-methylimidazolium chloride-d11.
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Workflow for Synthesis and Characterization of [EMIM]Cl-d11
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Caption: A logical workflow for the synthesis and characterization of 1-Ethyl-3-
methylimidazolium chloride-d11.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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